
GHS hazard classification for C9H18BBrO2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-(3-Bromopropyl)-4,4,5,5-

tetramethyl-1,3,2-dioxaborolane

Cat. No.: B053741 Get Quote

An In-depth Technical Guide to the GHS Hazard Classification of C9H18BBrO2

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity:

Chemical Name: 2-(3-Bromopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Molecular Formula: C9H18BBrO2

CAS Number: 124215-44-7

This guide provides a comprehensive overview of the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals for 2-(3-Bromopropyl)-4,4,5,5-tetramethyl-1,3,2-
dioxaborolane. The information is compiled from various safety data sheets and chemical

databases to ensure a thorough understanding of the potential hazards associated with this

compound.

GHS Hazard Classification
The GHS classification for C9H18BBrO2 is summarized below. The primary hazards

associated with this chemical are skin and eye irritation.[1][2][3][4][5][6] Some suppliers also

indicate potential for acute toxicity and respiratory irritation.[7][8]

Table 1: GHS Hazard Classification for C9H18BBrO2
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Acute Toxicity, Oral (Optional) Category 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation

(Optional)
Category 4 H332: Harmful if inhaled

Specific target organ toxicity —

Single exposure (Optional)
Category 3

H335: May cause respiratory

irritation

GHS Label Elements:

Pictogram:

alt text

Signal Word: Warning[1][7]

Precautionary Statements:

Prevention: P264, P280, P261, P271[1][3][8]

Response: P302+P352, P305+P351+P338, P332+P313, P337+P313, P304+P340,

P312[1][3][8]

Storage: P403+P233, P405[8]

Disposal: P501[8]

Physicochemical Properties
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physicochemical Data for C9H18BBrO2
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Property Value

Molecular Weight 248.95 g/mol

Appearance Liquid

Boiling Point 74-80 °C at 1.1 mmHg

Density 1.177 g/mL at 25 °C

Refractive Index n20/D 1.4559

Experimental Protocols
While detailed experimental reports for the GHS classification of this specific compound are not

publicly available, the classification is based on standardized OECD (Organisation for

Economic Co-operation and Development) test guidelines. The following are general

descriptions of the likely methodologies used.

1. Skin Irritation/Corrosion (OECD 404):

This test evaluates the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) skin damage.

Methodology: A small amount of the test substance (0.5 mL for liquids) is applied to a shaved

area of the skin of a test animal (typically an albino rabbit). The site is covered with a gauze

patch for a specified period (usually 4 hours). Observations for erythema (redness) and

edema (swelling) are made at specific intervals (e.g., 1, 24, 48, and 72 hours) after patch

removal. The severity of the skin reaction is scored, and the mean scores are used to

determine the irritation category.

2. Acute Eye Irritation/Corrosion (OECD 405):

This test assesses the potential for a substance to cause damage to the eye.

Methodology: A small, measured amount of the test substance (0.1 mL for liquids) is instilled

into the conjunctival sac of one eye of a test animal (typically an albino rabbit). The other eye

remains untreated and serves as a control. The eyes are examined and scored for corneal
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opacity, iritis, and conjunctival redness and chemosis (swelling) at specific intervals (e.g., 1,

24, 48, and 72 hours) after instillation.

3. Acute Oral Toxicity (OECD 420, 423, or 425):

These tests determine the short-term toxicity of a substance when ingested.

Methodology: The substance is administered in a single dose by gavage to a group of fasted

test animals (typically rats). The animals are observed for signs of toxicity and mortality over

a period of 14 days. The LD50 (the dose that is lethal to 50% of the test animals) is then

calculated. Different guidelines use different dosing schemes (e.g., fixed dose procedure,

acute toxic class method, or up-and-down procedure).

GHS Classification Workflow
The following diagram illustrates the logical workflow for assigning a GHS hazard classification

based on experimental data.
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GHS Hazard Classification Workflow

Data Collection

Hazard Evaluation

GHS Classification

Communication

Physicochemical Properties

Physical Hazard Assessment

Toxicological Data

Health Hazard Assessment

Ecotoxicological Data

Environmental Hazard Assessment

Assign Hazard Class & Category

Determine Label Elements
(Pictogram, Signal Word,

Statements)

Safety Data Sheet (SDS) Product Label
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Safe Handling and Storage of C9H18BBrO2

Handling Storage

Emergency Procedures

Wear Personal Protective Equipment
(Gloves, Goggles, Lab Coat) Use in a well-ventilated area

Inhalation:
Move to fresh air

Avoid contact with skin and eyes

Skin Contact:
Wash with plenty of water

Eye Contact:
Rinse cautiously with water for several minutes

Keep container tightly closed Store in a cool, dry place Store away from incompatible materials
(e.g., strong oxidizing agents)

Ingestion:
Seek medical attention

C9H18BBrO2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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